Cas no 2680786-93-8 (tert-butyl N-(5-bromo-2-methanesulfinylpyrimidin-4-yl)carbamate)

• Product Name: tert-butyl N-(5-bromo-2-methanesulfinylpyrimidin-4-yl)carbamate
• CAS No: 2680786-93-8
• MF: C₁₀H₁₄BrN₃O₃S
• MW: 336.205460071564
• CID: 5626076
• PubChem ID: 165938030
• Update Time: 2025-05-26

tert-butyl N-(5-bromo-2-methanesulfinylpyrimidin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-bromo-2-methanesulfinylpyrimidin-4-yl)carbamate
• 2680786-93-8
• EN300-28296437

• Inchi： 1S/C10H14BrN3O3S/c1-10(2,3)17-9(15)14-7-6(11)5-12-8(13-7)18(4)16/h5H,1-4H3,(H,12,13,14,15)
• InChI Key： VDUYUISELZCRGZ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(N=C1NC(=O)OC(C)(C)C)S(C)=O

Computed Properties

• Exact Mass: 334.99393g/mol
• Monoisotopic Mass: 334.99393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 100Ų

Additional information on tert-butyl N-(5-bromo-2-methanesulfinylpyrimidin-4-yl)carbamate

Introduction to Tert-butyl N-(5-bromo-2-methanesulfinylpyrimidin-4-yl)carbamate (CAS No. 2680786-93-8)

Tert-butyl N-(5-bromo-2-methanesulfinylpyrimidin-4-yl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2680786-93-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine derivatives class, a group of molecules widely recognized for their diverse biological activities and therapeutic potential. The structural features of this compound, particularly its tert-butyl carbamate moiety and the presence of a 5-bromo-2-methanesulfinylpyrimidin-4-yl substituent, contribute to its unique chemical properties and make it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis and characterization of Tert-butyl N-(5-bromo-2-methanesulfinylpyrimidin-4-yl)carbamate involve meticulous attention to detail, ensuring high purity and yield, which are critical for downstream applications in drug discovery and development. The tert-butyl group serves as a protecting group for the carbamate functionality, enhancing stability during synthetic transformations while allowing for selective modifications at other positions. The 5-bromo substituent on the pyrimidine ring provides a reactive site for further functionalization, enabling the introduction of additional pharmacophores or linkers. Meanwhile, the 2-methanesulfinyl group introduces polarity and potential hydrogen bonding interactions, which can influence both the physicochemical properties and biological activity of the compound.

In recent years, pyrimidine derivatives have been extensively studied due to their resemblance to nucleic acid bases, making them promising candidates for antiviral, anticancer, and antimicrobial agents. The introduction of halogen atoms, such as bromine in this compound, often enhances binding affinity to biological targets by increasing lipophilicity and improving metabolic stability. The 5-bromo-2-methanesulfinylpyrimidin-4-yl core structure of Tert-butyl N-(5-bromo-2-methanesulfinylpyrimidin-4-yl)carbamate has been explored in several high-throughput screening campaigns as part of efforts to identify novel bioactive molecules. Preliminary studies suggest that this scaffold exhibits inhibitory activity against certain kinases and transcription factors, which are key targets in oncology research.

One of the most compelling aspects of this compound is its versatility as a building block in medicinal chemistry. The presence of multiple reactive sites allows chemists to employ diverse synthetic strategies, including cross-coupling reactions, nucleophilic substitutions, and cyclizations, to generate structurally diverse derivatives. These derivatives can then be evaluated for their pharmacological properties using in vitro and in vivo models. For instance, modifications at the tert-butyl carbamate position can alter solubility and bioavailability, while changes at the pyrimidine ring can fine-tune binding interactions with biological macromolecules.

The integration of computational methods into the study of Tert-butyl N-(5-bromo-2-methanesulfinylpyrimidin-4-yl)carbamate has further accelerated the discovery process. Molecular docking simulations have been used to predict binding modes with target proteins, providing insights into potential mechanisms of action. Additionally, quantum mechanical calculations have helped elucidate electronic structures and reactivity patterns, guiding synthetic route optimizations. These computational approaches complement experimental efforts by offering rapid screening tools and theoretical frameworks for understanding molecular behavior.

Recent advancements in drug development have highlighted the importance of structure-based design strategies. By leveraging crystallographic data from complex protein-ligand interactions, researchers can rationally modify Tert-butyl N-(5-bromo-2-methanesulfinylpyrimidin-4-yl)carbamate to improve potency and selectivity. For example, optimizing steric hindrance around the tert-butyl group or introducing additional hydrogen bond donors/acceptors can enhance target engagement without compromising overall bioactivity. Such refinements are critical for advancing lead compounds toward clinical candidates.

The role of this compound in therapeutic intervention extends beyond its use as an intermediate in drug synthesis. It has also been explored as a tool compound in biochemical assays designed to investigate enzyme function and pathway regulation. The reactivity of its functional groups allows it to serve as a probe molecule in studying protein-protein interactions or post-translational modifications relevant to disease pathways. Such applications underscore its value not only as a synthetic precursor but also as a research tool capable of providing mechanistic insights into biological processes.

As interest in precision medicine grows, so does the demand for tailored therapeutic agents derived from well-characterized scaffolds like Tert-butyl N-(5-bromo-2-methanesulfinylpyrimidin-4-yl)carbamate. Its modular design facilitates rapid adaptation to specific therapeutic needs by enabling targeted substitutions or derivatization without extensive re-synthesis efforts. This adaptability is particularly valuable in early-stage drug discovery programs where multiple analogs must be generated to assess structure-activity relationships (SAR).

The future prospects for this compound are promising, with ongoing research focusing on expanding its utility across different therapeutic areas. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced pharmacological profiles suitable for treating conditions ranging from cancer to inflammatory diseases. Furthermore, green chemistry principles may be applied to develop more sustainable synthetic routes for producing large quantities of this compound while minimizing environmental impact.

In conclusion,Tert-butyl N-(5-bromo-2-methanesulfinylpyrimidin-4-yl)carbamate (CAS No. 2680786-93-8) represents a significant asset in modern pharmaceutical research due to its structural complexity and functional diversity. Its continued investigation promises not only new therapeutic opportunities but also deeper insights into fundamental biological processes through interdisciplinary approaches combining synthetic chemistry with computational biology.